Cas no 834905-95-2 (2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl-)
834905-95-2 structure
Product Name:2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl-
CAS No:834905-95-2
MF:C11H20O2
MW:184.275303840637
CID:670141
PubChem ID:11564585
Update Time:2025-04-19
2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl-
- 3-cyclohexyl-4-hydroxy-3-methylbutan-2-one
- 834905-95-2
- DTXSID90468650
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- Inchi: 1S/C11H20O2/c1-9(13)11(2,8-12)10-6-4-3-5-7-10/h10,12H,3-8H2,1-2H3
- InChI Key: ADMCJKZKXFSCHS-UHFFFAOYSA-N
- SMILES: OCC(C(C)=O)(C)C1CCCCC1
Computed Properties
- Exact Mass: 184.146329876g/mol
- Monoisotopic Mass: 184.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl- Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
834905-95-2 (2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl-) Related Products
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